Cas no 2639443-00-6 (2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid
• CAS No: 2639443-00-6
• MF: C₁₅H₁₃N₃O₆
• MW: 331.280223608017
• CID: 5665937
• PubChem ID: 165901915
• Update Time: 2025-05-22

2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2639443-00-6
• EN300-27726017
• 2-{[(benzyloxy)carbonyl](5-nitropyridin-2-yl)amino}acetic acid
• 2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid

• Inchi： 1S/C15H13N3O6/c19-14(20)9-17(13-7-6-12(8-16-13)18(22)23)15(21)24-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,19,20)
• InChI Key： MEASHCZEGPOIGE-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C1C=CC(=CN=1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.08043514g/mol
• Monoisotopic Mass: 331.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Additional information on 2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid (CAS No. 2639443-00-6)

2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid (CAS No. 2639443-00-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique nitropyridine and benzyloxycarbonyl functional groups, plays a pivotal role in the synthesis of novel drug candidates and bioactive molecules. Its molecular structure, which combines a 5-nitropyridin-2-yl moiety with a benzyloxycarbonyl-protected amino acid, makes it a versatile intermediate in medicinal chemistry.

The growing interest in nitropyridine derivatives stems from their potential applications in targeting inflammatory pathways and enzyme inhibition. Recent studies highlight the relevance of such compounds in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. Researchers are particularly intrigued by the compound's ability to modulate protein-protein interactions, a hot topic in drug discovery. This aligns with frequent searches like "nitropyridine in drug development" and "benzyloxycarbonyl applications," reflecting its relevance in modern pharmacology.

From a synthetic perspective, 2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid is synthesized through a multi-step process involving protecting group strategies and carboxylate activation. Its CAS No. 2639443-00-6 ensures precise identification in chemical databases, a critical factor for reproducibility in research. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing common queries such as "how to handle nitropyridine derivatives safely" and "benzyloxycarbonyl stability in aqueous solutions."

In the context of green chemistry, efforts to optimize the synthesis of 2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid using catalytic methods have gained traction. This resonates with the increasing demand for sustainable synthetic routes, a frequently searched topic in academic and industrial circles. The compound's potential as a building block for peptidomimetics further underscores its value in designing therapeutic peptides, a field experiencing exponential growth due to advancements in bioconjugation techniques.

Analytical characterization of CAS No. 2639443-00-6 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent pharmaceutical quality standards, addressing concerns like "how to validate nitropyridine-based intermediates." The compound's logP and solubility profile are also critical parameters for formulation scientists, linking to popular searches on "optimizing drug-like properties."

Looking ahead, the integration of 2-{(benzyloxy)carbonyl(5-nitropyridin-2-yl)amino}acetic acid into high-throughput screening platforms could accelerate the discovery of kinase inhibitors and GPCR modulators. This aligns with industry trends toward AI-driven drug design, a subject dominating recent scientific discourse. As research continues, this compound may emerge as a cornerstone in developing next-generation therapeutics for complex diseases, fulfilling unmet medical needs while adhering to safety and efficacy benchmarks.